Cas no 1807228-51-8 (4-Chloromethyl-2-cyano-6-methylphenylacetic acid)

• Product Name: 4-Chloromethyl-2-cyano-6-methylphenylacetic acid
• CAS No: 1807228-51-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5003604
• Update Time: 2025-05-19

4-Chloromethyl-2-cyano-6-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-6-methylphenylacetic acid

• Inchi： 1S/C11H10ClNO2/c1-7-2-8(5-12)3-9(6-13)10(7)4-11(14)15/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： XUWQNSSLBXQVDR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloromethyl-2-cyano-6-methylphenylacetic acid

Introduction to 4-Chloromethyl-2-cyano-6-methylphenylacetic Acid (CAS No. 1807228-51-8)

4-Chloromethyl-2-cyano-6-methylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1807228-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acid derivatives, characterized by its unique structural motifs that include a chloromethyl group, a cyano substituent, and a methyl group at specific positions on the benzene ring. The presence of these functional groups imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-Chloromethyl-2-cyano-6-methylphenylacetic acid consists of a phenyl ring substituted with a chloromethyl group at the 4-position, a cyano group at the 2-position, and a methyl group at the 6-position. This arrangement creates a molecule with multiple reactive sites, which can be exploited in various synthetic pathways. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the cyano group can undergo reduction or hydrolysis to form carboxylic acid or amine derivatives. The methyl group contributes to the overall steric and electronic properties of the molecule, influencing its solubility and interactions with biological targets.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their diverse biological activities. These compounds have been investigated for their potential roles as modulators of various biological pathways, including neurotransmitter systems, inflammatory responses, and metabolic processes. The specific arrangement of functional groups in 4-Chloromethyl-2-cyano-6-methylphenylacetic acid suggests that it may exhibit properties relevant to these areas. For instance, the chloromethyl group could serve as a precursor for the introduction of other functional moieties through cross-coupling reactions, while the cyano group might be converted into an amine to explore its effects on receptor binding or enzyme inhibition.

One of the most promising applications of 4-Chloromethyl-2-cyano-6-methylphenylacetic acid is in the synthesis of pharmacophores targeting neurological disorders. Phenylacetic acid derivatives have shown potential as ligands for serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural features of this compound may allow it to interact with these receptors in a manner that modulates neurotransmitter release or receptor signaling. Additionally, the compound's ability to undergo further functionalization makes it a versatile building block for designing more complex molecules with enhanced pharmacological profiles.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like 4-Chloromethyl-2-cyano-6-methylphenylacetic acid. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined the introduction of diverse functional groups onto the phenyl ring. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that functional groups are incorporated at desired positions without unintended side reactions. Such improvements are crucial for optimizing synthetic routes and reducing costs associated with drug development.

The biological evaluation of 4-Chloromethyl-2-cyano-6-methylphenylacetic acid has also seen significant progress. In vitro studies have demonstrated its potential as an intermediate in the synthesis of molecules that interact with specific protein targets. For example, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression or as modulators of immune responses. The chloromethyl group provides a handle for further derivatization into more complex structures, while the cyano group can be converted into an amine or carboxylic acid depending on the desired biological activity.

Moreover, computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 4-Chloromethyl-2-cyano-6-methylphenylacetic acid and its potential targets. These studies have helped identify key binding pockets and residues that mediate biological activity, providing insights into how structural modifications can enhance potency or selectivity. By integrating experimental data with computational approaches, researchers can design more effective derivatives tailored to specific therapeutic needs.

The pharmaceutical industry has recognized the importance of intermediates like 4-Chloromethyl-2-cyano-6-methylphenylacetic acid in drug discovery pipelines. Their versatility as building blocks allows for rapid exploration of chemical space, enabling the identification of novel lead compounds with optimized pharmacokinetic properties. As drug development becomes increasingly complex and costly, efficient access to high-quality intermediates is essential for maintaining innovation in pharmaceutical research.

In conclusion,4-Chloromethyl-2-cyano-6-methylphenylacetic acid (CAS No. 1807228-51-8) represents a promising candidate for further exploration in medicinal chemistry and bioorganic synthesis. Its unique structural features offer multiple opportunities for functionalization and biological evaluation, making it a valuable asset in the quest for new therapeutic agents. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to contribute significantly to future developments in drug discovery and molecular medicine.